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Compound of Interest

Compound Name: AC-94149

Cat. No.: B050279

An In-depth Technical Guide for Researchers and Chemical Development Professionals

Introduction

Initial inquiries into the biological activity of AC-94149 for drug development have revealed a
case of mistaken identity. Comprehensive searches across chemical and patent databases
have conclusively identified AC-94149 as an alternative name for the chemical compound 2-
amino-2,3-dimethylbutyronitrile.[1][2][3][4] This compound is not a therapeutic agent but rather
a crucial intermediate in the synthesis of a class of herbicides.[4][5] This guide, therefore,
pivots from a pharmaceutical focus to a detailed examination of AC-94149's established role in
agrochemical production, providing valuable insights for researchers and professionals in
chemical synthesis and herbicide development.

Chemical Identity and Properties

AC-94149, or 2-amino-2,3-dimethylbutyronitrile, is a substituted nitro compound with the
chemical formula C6H12N2.[2] Its primary application lies in its function as a precursor for
various imidazolinone herbicides.[4] The structural and identifying information for this
compound is summarized in the table below.
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Identifier Value Source

2-amino-2,3-
Common Name ] o [2][4]
dimethylbutyronitrile

Synonym AC-94149 [2][5]
CAS Number 13893-53-3 [2][4]
Molecular Formula C6H12N2 [2]
_ Intermediate in herbicide
Primary Use , [4][5]
synthesis
Herbicide Class Imidazolinone Herbicides [4]

Role in Herbicide Synthesis

AC-94149 is a key building block in the manufacturing process of imidazolinone herbicides.[4]
These herbicides are widely used in agriculture to control a broad spectrum of weeds. The
general synthetic pathway involves the reaction of 2-amino-2,3-dimethylbutyronitrile with other
chemical precursors to form the characteristic imidazolinone ring structure.
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Figure 1: Generalized synthesis pathway of imidazolinone herbicides from AC-94149.

Biological Activity of Imidazolinone Herbicides

While AC-94149 itself does not have a direct biological application, the end-products of its
synthesis, the imidazolinone herbicides, exhibit potent biological activity in plants. Their
mechanism of action involves the inhibition of the enzyme acetohydroxyacid synthase (AHAS),
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also known as acetolactate synthase (ALS). This enzyme is critical for the biosynthesis of
branched-chain amino acids (valine, leucine, and isoleucine) in plants. By blocking this
pathway, the herbicides prevent the synthesis of essential proteins, leading to the death of
susceptible plants. This specific mode of action is what makes them effective as selective
herbicides.

Imidazolinone Herbicides Inhibition
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Figure 2: Mechanism of action of imidazolinone herbicides.

Experimental Protocols

Detailed experimental protocols for the synthesis of imidazolinone herbicides from AC-94149
are proprietary to the manufacturers and are not publicly available. However, a general
experimental workflow for evaluating the efficacy of the resulting herbicides would typically
involve the following stages:
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* In Vitro Enzyme Assay:

o Objective: To determine the inhibitory activity of the synthesized herbicide on the AHAS
enzyme.

o Methodology: The AHAS enzyme is isolated and purified from a target plant species. The
enzyme activity is measured in the presence and absence of varying concentrations of the
herbicide. The IC50 value (the concentration of herbicide required to inhibit 50% of the
enzyme activity) is then calculated.

e Whole Plant Bioassay:
o Objective: To assess the herbicidal efficacy on target weed species and crop safety.

o Methodology: Seeds of various weed and crop species are planted in a controlled
environment (greenhouse). At a specific growth stage, the plants are treated with different
doses of the herbicide formulation. The level of weed control and crop injury is evaluated
at set time points after treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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biological-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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